![molecular formula C4H3F7O2 B6172855 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol CAS No. 560-16-7](/img/no-structure.png)
2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol
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Overview
Description
2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol is a chemical compound with the molecular formula C4H3F7O2 . It has a molecular weight of 216.06 . This compound is used in various applications due to its unique properties .
Molecular Structure Analysis
The InChI code for this compound is 1S/C4H3F7O2/c5-2(6,1-12)3(7,8)13-4(9,10)11/h12H,1H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a three-dimensional model of the molecule.properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol involves the reaction of 2,2,3,3-tetrafluoropropanol with trifluoromethoxytrimethylsilane in the presence of a Lewis acid catalyst, followed by hydrolysis of the resulting trifluoromethoxypropanol intermediate.", "Starting Materials": [ "2,2,3,3-tetrafluoropropanol", "trifluoromethoxytrimethylsilane", "Lewis acid catalyst" ], "Reaction": [ "Step 1: Add 2,2,3,3-tetrafluoropropanol and trifluoromethoxytrimethylsilane to a reaction vessel.", "Step 2: Add a Lewis acid catalyst, such as boron trifluoride etherate, to the reaction mixture.", "Step 3: Heat the reaction mixture to reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then add water to hydrolyze the trifluoromethoxypropanol intermediate.", "Step 5: Extract the product with an organic solvent, such as diethyl ether.", "Step 6: Purify the product by distillation or column chromatography." ] } | |
CAS RN |
560-16-7 |
Molecular Formula |
C4H3F7O2 |
Molecular Weight |
216.1 |
Purity |
95 |
Origin of Product |
United States |
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